Cas no 89466-42-2 (4-Chloro-6-methoxy-2-(methylthio)pyrimidine ,98%)

4-Chloro-6-methoxy-2-(methylthio)pyrimidine ,98% structure

89466-42-2 structure

Product Name:4-Chloro-6-methoxy-2-(methylthio)pyrimidine ,98%

CAS No:89466-42-2

MF:C₆H₇ClN₂OS

MW:190.650578737259

MDL:MFCD10574952

CID:711773

PubChem ID:9836999

Update Time:2024-10-26

4-Chloro-6-methoxy-2-(methylthio)pyrimidine ,98% Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-6-methoxy-2-(methylthio)pyrimidine
- 4-chloro-6-methoxy-2-methylsulfanylpyrimidine
- 4-Chloro-6-methoxy-2-methylsulfanyl-pyrimidine
- 4-CHLORO-6-METHOXY-2-(METHYLSULFANYL)PYRIMIDINE
- FNYLFWGITLMOHA-UHFFFAOYSA-N
- AM101517
- HC210537
- 4-chloro-6-methoxy-2-methylthiopyrimidine
- 2-Methylthio-4-methoxy-6-chloropyrimidine
- AB1009726
- ST2405737
- 4-Chloro-6-methoxy-2-(methylthio)pyrimidine (ACI)
- GS-6334
- 4-Chloro-6-methoxy-2-(methylthio)pyrimidine ,98%
- MFCD10574952
- SCHEMBL991954
- AKOS006302468
- DTXSID90431541
- SB57265
- SY066182
- 4-Chloro-6-methoxy-2-(methylthio)pyrimidine,98%
- J-515102
- CS-0043042
- EN300-4292696
- 89466-42-2
- 4-chloro-6-(methyloxy)-2-(methylthio)pyrimidine
- H10323
- MDL： MFCD10574952
- Inchi： 1S/C6H7ClN2OS/c1-10-5-3-4(7)8-6(9-5)11-2/h3H,1-2H3
- InChI Key： FNYLFWGITLMOHA-UHFFFAOYSA-N
- SMILES： ClC1C=C(OC)N=C(SC)N=1

Computed Properties

Exact Mass: 189.9967617g/mol
Monoisotopic Mass: 189.9967617g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 127
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 60.3
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.3

Experimental Properties

Density: 1.36
Melting Point: 38-39 ºC
Boiling Point: 288°C at 760 mmHg
Flash Point: 128 ºC
Refractive Index: 1.
PSA: 60.31000
LogP: 1.86050

4-Chloro-6-methoxy-2-(methylthio)pyrimidine ,98% Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P280-P305+P351+P338-P310
Hazard Category Code： 22
Safety Instruction： 36/37
Storage Condition：Inert atmosphere,2-8°C

4-Chloro-6-methoxy-2-(methylthio)pyrimidine ,98% Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GK230-200mg	4-Chloro-6-methoxy-2-(methylthio)pyrimidine ,98%	89466-42-2	95+%	200mg	136.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GK230-1g	4-Chloro-6-methoxy-2-(methylthio)pyrimidine ,98%	89466-42-2	95+%	1g	451.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GK230-50mg	4-Chloro-6-methoxy-2-(methylthio)pyrimidine ,98%	89466-42-2	95+%	50mg	58.0CNY	2021-07-10
TRC	C276900-50mg	4-Chloro-6-methoxy-2-(methylthio)pyrimidine ,98%	89466-42-2		50mg	$ 220.00	2022-04-01
TRC	C276900-100mg	4-Chloro-6-methoxy-2-(methylthio)pyrimidine ,98%	89466-42-2		100mg	$ 360.00	2022-04-01
TRC	C276900-250mg	4-Chloro-6-methoxy-2-(methylthio)pyrimidine ,98%	89466-42-2		250mg	$ 710.00	2022-04-01
Chemenu	CM167464-1g	4-chloro-6-methoxy-2-(methylthio)pyrimidine	89466-42-2	95%	1g	$143	2021-08-05
Chemenu	CM167464-5g	4-chloro-6-methoxy-2-(methylthio)pyrimidine	89466-42-2	95%	5g	$393	2021-08-05
Ambeed	A138455-100mg	4-Chloro-6-methoxy-2-(methylthio)pyrimidine	89466-42-2	95%	100mg	$16.0	2025-04-15
Ambeed	A138455-250mg	4-Chloro-6-methoxy-2-(methylthio)pyrimidine	89466-42-2	95%	250mg	$22.0	2025-04-15

4-Chloro-6-methoxy-2-(methylthio)pyrimidine ,98% Production Method

Production Method 1

6299-25-8

89466-42-2

Reaction Conditions

1.1 Solvents: Methanol ; 0 °C; 18 h, rt

Reference

: Discovery and Structure Enabled Synthesis of 2,6-Diaminopyrimidin-4-one IRAK4 Inhibitors

Seganish, W. Michael; Fischmann, Thierry O.; Sherborne, Brad; Matasi, Julius; Lavey, Brian; et al, ACS Medicinal Chemistry Letters, 2015, 6(8), 942-947

Production Method 2

6299-25-8

89466-42-2

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Methanol ; 0 °C; 0 °C → rt; 10 min, rt

Reference

: A simple method for the preparation of pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dithione derivatives

Kobayashi, Kazuhiro; Kuroda, Minami; Tanaka, Noriyuki; Yokoi, Yuki; Kobayashi, Akihiro; et al, Heterocycles, 2014, 89(8), 1933-1939

Production Method 3

6299-25-8

89466-42-2

Reaction Conditions

Reference

: Synthesis of 5,6-disubstituted thieno[2,3-d]pyrimidines from 4-chloropyrimidines

Kobayashi, Kazuhiro; Suzuki, Teruhiko; Kozuki, Taketoshi; Matsumoto, Naoki; Hiyoshi, Hidetaka; et al, Heterocycles, 2012, 85(6), 1405-1416

Production Method 4

6299-25-8

89466-42-2

Reaction Conditions

1.1 Solvents: Methanol ; 2 h, 20 °C

Reference

: Synthesis of 2-cyanopyrimidines

Kalogirou, Andreas S.; Koutentis, Panayiotis A., Molbank, 2019, (4),

Production Method 5

6299-25-8

89466-42-2

Reaction Conditions

1.1 Solvents: Methanol ; rt

Reference

: Convenient synthesis of 2-(methylsulfonyl)pyrimidine derivatives

Huang, Tong-Hui; Zhou, Shan-Shan; Wu, Xin; An, Lin; Yin, Xiao-Xing, Synthetic Communications, 2018, 48(6), 714-720

Production Method 6

6299-25-8

89466-42-2

Reaction Conditions

Reference

: Two-step synthesis of 5-hydroxy-5,7-dihydro-6H-pyrrolo[2,3-d]pyrimidin-6-one derivatives from 4-chloro-6-methoxy-2-(methylsulfanyl)pyrimidine

Kobayashi, Kazuhiro; Ono, Ryoga; Yuba, Shohei; Hiyoshi, Hidetaka; Umezu, Kazuto, Heterocycles, 2015, 91(6), 1177-1185

Production Method 7

6299-25-8

89466-42-2

Reaction Conditions

Reference

: Synthesis of 7-amino-5,8-dihydropyrido[2,3-d]pyrimidine-6-carbonitrile derivatives based on the reaction of 4-chloro-5-lithio-6-methoxypyrimidines with 2-(arylmethylidene)propanedinitriles

Kobayashi, Kazuhiro; Yuba, Shohei; Taniguchi, Aina; Inouchi, Hiroki; Hiyoshi, Hidetaka; et al, Heterocycles, 2014, 89(11), 2611-2618

Production Method 8

6299-25-8

89466-42-2

Reaction Conditions

1.1 Solvents: Methanol ; rt

Reference

: Aminopyrimidinone Cdc7 Kinase Inhibitors

Woods, Keith W.; Lai, Chunqiu; Miyashiro, Julie M.; Tong, Yunsong; Florjancic, Alan S.; et al, Bioorganic & Medicinal Chemistry Letters, 2012, 22(5), 1940-1943